Cas no 5209-18-7 (1,3-diphenylpropene)

• Product Name: 1,3-diphenylpropene
• CAS No: 5209-18-7
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 1575767
• PubChem ID: 5463136
• Update Time: 2025-04-21

1,3-diphenylpropene Chemical and Physical Properties

Names and Identifiers

• 1,3-diphenylpropene
• 5209-18-7
• Benzene, 1,1'-(1-propene-1,3-diyl)bis-, (E)-
• Propene,3-diphenyl-
• [(E)-3-phenylprop-1-enyl]benzene
• NSC-167100
• AKOS004902505
• Benzene, 1,1'-(1-propene-1,3-diyl)bis-
• 3412-44-0
• NSC167100
• 1138-83-6
• Benzene,1'-(1-propene-1,3-diyl)bis-
• (E)-1,3-diphenyl-prop-1-ene
• deoxychalcone
• (E)-Prop-1-ene-1,3-diyldibenzene
• [(E)-3-phenyl-prop-1-enyl]-benzene

• Inchi： 1S/C15H14/c1-3-8-14(9-4-1)12-7-13-15-10-5-2-6-11-15/h1-12H,13H2/b12-7+
• InChI Key： AIMDYNJRXHEXEL-KPKJPENVSA-N
• SMILES： C(/C=C/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.10962
• Monoisotopic Mass: 194.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.016
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.614
• PSA: 0
• LogP: 3.94250